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Acid

CAS No.: 1141-24-8

Cat. No.: B073454

Get Quote

Technical Monograph: 3-(4-Bromophenyl)pentanedioic Acid

Executive Summary
3-(4-Bromophenyl)pentanedioic acid (CAS: 1141-24-8), also known as 3-(4-

bromophenyl)glutaric acid, is a dicarboxylic acid intermediate critical to the synthesis of

neuroactive GABA analogs. With a molecular weight of 287.11 g/mol , it serves as the

structural scaffold for 4-bromo-phenibut and halogenated baclofen derivatives. Its synthetic

utility lies in its latent symmetry, allowing for desymmetrization into chiral lactones or

conversion into 3-substituted pyrrolidones. This guide provides a definitive analysis of its

physicochemical properties, synthetic protocols, and analytical characterization.

Physicochemical Profile
The molecular weight of 3-(4-bromophenyl)pentanedioic acid is dictated by the heavy

bromine atom, which introduces a unique mass spectrometric signature. Unlike simple organic

acids, the bromine isotope pattern (
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) splits the molecular ion into two distinct peaks of nearly equal intensity.

Table 1: Core Chemical Specifications
Property Specification

IUPAC Name 3-(4-Bromophenyl)pentanedioic acid

Common Name 3-(4-Bromophenyl)glutaric acid

CAS Registry Number 1141-24-8

Molecular Formula

Average Molecular Weight 287.11 g/mol

Monoisotopic Mass
285.9841 Da (

)

Appearance White to off-white crystalline solid

Predicted pKa

pKa1

3.8, pKa2

5.2 (Glutaric backbone)

Solubility
Soluble in DMSO, Methanol, Ethanol; Sparingly

soluble in Water

Isotopic Mass Distribution
For high-resolution mass spectrometry (HRMS), accurate identification relies on the "M" and

"M+2" doublet.

Peak A (

): ~285.98 Da (50.7% abundance)

Peak B (

): ~287.98 Da (49.3% abundance)
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Synthetic Architecture
The most robust synthesis of 3-arylglutaric acids employs a modified Knoevenagel

Condensation followed by a retro-Claisen fragmentation. This route avoids the use of

expensive transition metal catalysts required for direct arylation.

Mechanism of Action
Condensation: 4-Bromobenzaldehyde reacts with 2 equivalents of ethyl acetoacetate to form

a bis-adduct.

Hydrolysis/Decarboxylation: Treatment with concentrated alkali promotes hydrolysis of the

esters and a retro-Claisen cleavage of the acetyl groups, yielding the free dicarboxylic acid.

Figure 1: Synthetic Pathway (DOT Visualization)

4-Bromobenzaldehyde
(C7H5BrO)

Bis-Adduct Intermediate
(Diethyl 2,4-diacetyl-3-(4-bromophenyl)glutarate)

Piperidine Cat.
EtOH, Reflux

Ethyl Acetoacetate
(2 equiv.)

30% NaOH / HeatHydrolysis 3-(4-Bromophenyl)pentanedioic Acid
(MW: 287.11)

Decarboxylation
(-2 CO2, -2 Acetate)

Click to download full resolution via product page

Caption: Figure 1. Synthesis via double Knoevenagel condensation and subsequent hydrolytic

decarboxylation.

Experimental Protocol: 50g Scale
Safety Note:Brominated aromatics can be irritants. Perform all steps in a fume hood.

Step 1: Formation of the Bis-Adduct

Charge a 1L round-bottom flask with 4-Bromobenzaldehyde (50.0 g, 270 mmol) and Ethanol

(200 mL).

Add Ethyl Acetoacetate (77.3 g, 594 mmol, 2.2 equiv).
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Add Piperidine (2.5 mL) as a catalyst.

Reflux the mixture for 4–6 hours. The solution will darken, and a solid precipitate (the bis-

adduct) may form upon cooling.

Checkpoint: TLC (Hexane:EtOAc 7:3) should show consumption of the aldehyde (

).

Step 2: Hydrolysis and Decarboxylation

To the crude reaction mixture, add 50% NaOH solution (200 mL) cautiously. Exotherm is

expected.

Heat the biphasic mixture to reflux (approx. 90–100°C) for 4 hours. The intermediate esters

hydrolyze, and the acetyl groups are cleaved.

Distill off the ethanol to drive the reaction to completion.

Cool the aqueous residue to 0°C in an ice bath.

Acidify slowly with Concentrated HCl to pH 1. The product will precipitate as a white solid.

Filter the crude acid and wash with cold water (3 x 100 mL).

Recrystallization: Purify by dissolving in hot water (or water/ethanol 9:1) and cooling slowly.

Target Yield: ~65-75%

Target Purity: >98% (HPLC)

Analytical Validation
To ensure the integrity of the synthesized compound, the following analytical signatures must

be verified.

1H NMR Spectroscopy (DMSO-d6, 400 MHz)
The molecule possesses a plane of symmetry, simplifying the spectra.
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12.1 ppm (s, 2H): Carboxylic acid protons (-COOH).

7.45 ppm (d, 2H, J=8.4 Hz): Aromatic protons ortho to Bromine.

7.20 ppm (d, 2H, J=8.4 Hz): Aromatic protons meta to Bromine.

3.45 ppm (m, 1H): Methine proton at C3 (

).

2.65 ppm (dd, 2H): Methylene protons at C2/C4 (geminal coupling).

2.45 ppm (dd, 2H): Methylene protons at C2/C4.

Mass Spectrometry Logic Flow
When analyzing the product via LC-MS (ESI-), the presence of bromine dictates the

acceptance criteria.

Sample Injection
(ESI Negative Mode)

Deionization [M-H]-

Check m/z 285 (79Br) Check m/z 287 (81Br)

Is Intensity Ratio ~1:1?

Identity Confirmed:
3-(4-Bromophenyl)pentanedioic acid

Yes

Click to download full resolution via product page
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Caption: Figure 2. Mass Spectrometry decision logic for brominated species verification.

Applications in Drug Discovery
The 3-(4-bromophenyl)pentanedioic acid scaffold is a versatile "hinge" molecule in medicinal

chemistry.

GABA Analog Precursors: It is the direct precursor to 4-bromo-baclofen (via cyclic anhydride

formation followed by ammonolysis and Hofmann rearrangement). The bromine atom allows

for further cross-coupling reactions (Suzuki-Miyaura) to generate biaryl GABA analogs,

exploring chemical space inaccessible to the chloro-analog (Baclofen).

Chiral Desymmetrization: Enzymatic hydrolysis of the corresponding diester (dimethyl 3-(4-

bromophenyl)glutarate) can yield enantiomerically pure mono-esters. These are valuable for

synthesizing chiral

-amino acids used in peptidomimetics.

Enzyme Inhibition: Derivatives of this acid have been investigated as inhibitors of

glutaminolysis and the TCA cycle in cancer metabolism studies, leveraging the glutaric

backbone to mimic

-ketoglutarate.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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